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Compound of Interest

Compound Name: (S)-AZD 6482

Cat. No.: B605771

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of (S)-
AZD6482 stock solutions for use in various experimental settings. (S)-AZD6482 is a potent and
selective inhibitor of phosphoinositide 3-kinase  (PI3K[() and is a valuable tool for studying the
PI13K/Akt signaling pathway.

Physicochemical and Solubility Data

A summary of the key physicochemical properties of (S)-AZD6482 is presented in the table
below. This information is critical for accurate preparation of stock solutions.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b605771?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Property Value Source(s)

(-)-2-[[(1R)-1-[7-Methyl-2-(4-
) morpholinyl)-4-oxo-4H-
Chemical Name _ . [1]
pyrido[1,2-a]pyrimidin-9-

yl]ethyllamino]benzoic acid

Molecular Formula C22H24N40a4 [11[2][3]

Molecular Weight 408.45 g/mol [31[4]

1173900-33-8 (racemate),
CAS Number ) [2]
1173900-37-2 ((S)-isomer)

Appearance Solid powder [2]

Purity >98%

Solubility Profile

The solubility of (S)-AZD6482 in various common laboratory solvents is summarized below. It is
highly recommended to use fresh, anhydrous DMSO for the preparation of the primary stock
solution due to the compound's hygroscopic nature, which can affect solubility.[4][5]

Solvent Solubility Notes Source(s)

Ultrasonic assistance
may be required. Use
of fresh, anhydrous
Up to 100 mM (40.84 )
DMSO DMSO is [4][5]
mg/mL)
recommended as
moisture can reduce

solubility.

DMF 10 mg/mL - [1]

Ethanol 5 mg/mL - [1]

Up to 10 mM (4.08
1 eq. HCI -
mg/mL)
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Experimental Protocols

Protocol 1: Preparation of a 10 mM (S)-AZD6482 Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of (S)-AZD6482 in dimethyl
sulfoxide (DMSOQ). This is a common starting concentration for many in vitro experiments.

Materials:

(S)-AZD6482 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Pipettes and sterile filter tips

Procedure:

Equilibrate: Allow the vial of (S)-AZD6482 powder to equilibrate to room temperature before
opening to prevent condensation of moisture.

o Weighing: Accurately weigh the desired amount of (S)-AZD6482 powder using a calibrated
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh 4.08 mg
of (S)-AZD6482 (Molecular Weight = 408.45 g/mol ).

o Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed (S)-AZD6482
powder. For the example above, add 1 mL of DMSO.

e Mixing: Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.
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e Sonication (Optional): If the compound does not fully dissolve with vortexing, sonicate the
solution in a water bath for 5-10 minutes.[6]

 Visual Inspection: Ensure the solution is clear and free of any visible particulates.

 Aliquoting: Aliquot the stock solution into smaller, single-use volumes in microcentrifuge
tubes or amber glass vials to minimize freeze-thaw cycles.

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-
term storage (up to 2 years).[5]

Workflow for Stock Solution Preparation
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Preparation of (S)-AZD6482 Stock Solution
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Caption: Workflow for preparing (S)-AZD6482 stock solutions.
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Signaling Pathway

(S)-AZD6482 is a selective inhibitor of the p110p catalytic subunit of PI3K.[1] The PI3K/Akt
signaling pathway is a critical regulator of numerous cellular processes, including cell growth,
proliferation, survival, and metabolism.[7][8] Dysregulation of this pathway is frequently
observed in cancer.[7][9]

PI3K/Akt Sighaling Pathway and the Action of (S)-
AZD6482
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PI3K/Akt Signaling Pathway
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Caption: (S)-AZD6482 inhibits PI3K[3, blocking the PI3K/Akt pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. caymanchem.com [caymanchem.com]

¢ 2. medkoo.com [medkoo.com]

o 3.Azd-6482 | C22H24N404 | CID 44137675 - PubChem [pubchem.ncbi.nlm.nih.gov]

¢ 4. selleckchem.com [selleckchem.com]

e 5. medchemexpress.com [medchemexpress.com]

e 6. AZD 6482 | KIN-193 | p110 | PI3Kp Inhibitor | TargetMol [targetmol.com]

o 7. pi3k signaling pathways: Topics by Science.gov [science.gov]

¢ 8. Role of PISK/Akt pathway in Benzidine-induced proliferation in SV-40 immortalized human

uroepithelial cell - Ding - Translational Cancer Research [tcr.amegroups.org]

e 9. PISK[ inhibitor AZD6482 exerts antiproliferative activity and induces apoptosis in human
glioblastoma cells - PMC [pmc.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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